Paraffin wax

• CAS No.: 8002-74-2
• Product Name: Paraffin wax
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one
• Standard InChI: InChI=1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3
• Standard InChIKey: JWHAUXFOSRPERK-UHFFFAOYSA-N
• SMILES: CCCNCC(COC1=CC=CC=C1C(=O)CCC2=CC=CC=C2)O
• Canonical SMILES: CCCNCC(COC1=CC=CC=C1C(=O)CCC2=CC=CC=C2)O
• Physical Description: Solid
• Description: Propafenone is an oral antiarrhythmic agent that has been in wide use for several decades. Long term propafenone therapy is associated with a low rate of serum aminotransferase elevations and therapy rarely can cause a self limited, acute cholestatic liver injury.; Propafenone, also known as rythmol or propafenon hexal, belongs to the class of organic compounds known as linear 1, 3-diarylpropanoids. These are organic compounds with a structure based on a C6-C3-C6 skeleton, where the two benzene rings are not linked together. Propafenone is a drug which is used to prolong the time to recurrence of paroxysmal atrial fibrillation/flutter (paf) associated with disabling symptoms in patients without structural heart disease. also used for the treatment of life-threatening documented ventricular arrhythmias, such as sustained ventricular tachycardia. Propafenone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Propafenone has been detected in multiple biofluids, such as urine and blood. Within the cell, propafenone is primarily located in the membrane (predicted from logP).; Propafenone is an aromatic ketone that is 3-(propylamino)propane-1,2-diol in which the hydrogen of the primary hydroxy group is replaced by a 2-(3-phenylpropanoyl)phenyl group. It is a class 1C antiarrhythmic drug with local anesthetic effects, and is used as the hydrochloride salt in the management of supraventricular and ventricular arrhythmias. It has a role as an anti-arrhythmia drug. It is a secondary amino compound, a secondary alcohol and an aromatic ketone. It is a conjugate base of a propafenone(1+).
• Related CAS: 34183-22-7 (hydrochloride)
• Solubility: Slightly soluble; In water, 93.28 mg/L at 25 °C (est); 7.58e-03 g/L
• Synonyms: Apo-Propafenone; Arythmol; Baxarytmon; Cuxafenon; Fenoprain; Hydrochloride, Propafenone; Jutanorm; Nistaken; Norfenon; Pintoform; Prolecofen; Propafenon AL; Propafenon Hexal; Propafenon Minden; Propafenone; Propafenone Hydrochloride; Propafenone Hydrochloride, (R)-Isomer; Propafenone Hydrochloride, (S)-Isomer; Propafenone, (+-)-Isomer; Propafenone, (R)-Isomer; Propafenone, (S)-Isomer; Propamerck; Rythmol; Rytmo-Puren; Rytmogenat; Rytmonorm; SA 79; SA-79; SA79
• Vapor Pressure: 5.02X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 4932
• Last Modified: Nov 11 2021